2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%
Overview
Description
2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, commonly referred to as 2-Fluoro-4-Phenylbenzoic Acid (FPA) is a synthetic compound which has been used in a variety of laboratory experiments. The compound was first synthesized in the late 1990s and has since been used in a variety of scientific research applications.
Scientific Research Applications
2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a tool to study the effects of fluoro-substituted compounds on various biochemical pathways and processes. It has also been used to study the effects of fluoro-substituted compounds on the structure and function of proteins. Additionally, 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been used to study the effects of fluoro-substituted compounds on the metabolism of various drugs and other compounds.
Mechanism of Action
2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to act as an inhibitor of certain enzymes, including cyclooxygenase-2. It has also been shown to inhibit the activity of certain transcription factors, including nuclear factor-kappa B. Additionally, 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to inhibit the activity of certain kinases, including protein kinase C.
Biochemical and Physiological Effects
2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2. Additionally, 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to inhibit the activity of certain transcription factors, including nuclear factor-kappa B. Additionally, 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to inhibit the activity of certain kinases, including protein kinase C.
Advantages and Limitations for Lab Experiments
2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is its relatively low cost compared to other synthetic compounds. Additionally, 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is relatively easy to synthesize and can be easily purified through recrystallization. However, 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is not very stable and is prone to degradation when exposed to heat or light. Additionally, 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is not very soluble in water and can be difficult to work with in aqueous solutions.
Future Directions
There are a number of potential future directions for the use of 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% in scientific research. One potential direction is to further explore the effects of 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% on the structure and function of proteins. Additionally, further research could be done to explore the effects of 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% on other enzymes and transcription factors. Additionally, further research could be done to explore the potential use of 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% as a drug delivery system. Finally, further research could be done to explore the potential use of 2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% as a therapeutic agent for the treatment of various diseases.
Synthesis Methods
2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized by combining 4-(piperidine-1-carbonyl)phenylacetic acid and 2-fluorobenzoic acid in an aqueous solution. The reaction is then catalyzed with a base and heated to a temperature of approximately 100°C. The resulting product is a white crystalline solid which is then purified through recrystallization.
properties
IUPAC Name |
2-fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FNO3/c20-17-12-15(8-9-16(17)19(23)24)13-4-6-14(7-5-13)18(22)21-10-2-1-3-11-21/h4-9,12H,1-3,10-11H2,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBUYQQXUWITHHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)C(=O)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60692288 | |
Record name | 3-Fluoro-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60692288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid | |
CAS RN |
1261902-04-8 | |
Record name | 3-Fluoro-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60692288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.